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Compound of Interest

Compound Name: 5,7,8-Trimethoxyflavanone

Cat. No.: B15593042 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 5,7,8-Trimethoxyflavanone was not found

in the available search results. The following guidance is based on safety data for structurally

similar flavonoids and general chemical waste disposal procedures. Researchers must consult

their institution's Environmental Health and Safety (EH&S) office for specific disposal protocols

and adhere to all local, state, and federal regulations.

This document provides essential safety and logistical information for the proper disposal of

5,7,8-Trimethoxyflavanone, designed for researchers, scientists, and drug development

professionals. The procedural guidance below aims to ensure safe handling and environmental

protection.

Hazard Assessment and Safety Data
Based on data for similar methoxyflavones, 5,7,8-Trimethoxyflavanone should be handled as

a potentially hazardous substance. The primary hazards include potential harm if swallowed,

skin and eye irritation, and possible respiratory irritation. It may also be harmful to aquatic life

with long-lasting effects. Always handle this compound in a well-ventilated area, preferably a

fume hood, and wear appropriate personal protective equipment.

The following table summarizes key safety and physical data extrapolated from similar

compounds.
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Property Data Notes

Physical State Solid.[1]
Assumed based on related

flavanones.

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.H412:

Harmful to aquatic life with

long lasting effects.

Based on 5,6,7-

Trimethoxyflavone.

Precautionary Statements

P273: Avoid release to the

environment.P280: Wear

protective gloves/protective

clothing.P302 + P352: IF ON

SKIN: Wash with plenty of

water.P501: Dispose of

contents/container to an

approved waste disposal plant.

General precautions for

hazardous chemicals.

Melting Point
195 - 197 °C (383 - 386.6 °F).

[1]

Data for a related flavanone;

treat as an estimate.

Storage

Keep containers tightly closed

in a dry, cool, and well-

ventilated place.[1]

Standard for solid chemical

reagents.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 5,7,8-Trimethoxyflavanone
waste and contaminated materials in a laboratory setting.

Personal Protective Equipment (PPE)
Before handling the chemical, ensure you are wearing the appropriate PPE to prevent

exposure:
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat is mandatory. Wear long pants and closed-toe shoes.

Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved

respirator.

Spill Management
In the event of a spill, follow these procedures:

Personal Safety: Avoid breathing dust and prevent contact with skin and eyes.[2]

Containment: For dry spills, carefully sweep or scoop the material to avoid creating dust.

Collection: Place the spilled material into a clearly labeled, sealable hazardous waste

container.

Decontamination: Clean the affected area thoroughly. Use a suitable organic solvent (like

acetone or ethanol) to wipe the area, collecting the cleaning materials as hazardous waste.

Follow with a soap and water wash.

Disposal of Unused or Waste Product
Unused 5,7,8-Trimethoxyflavanone and reaction byproducts must be disposed of as

hazardous chemical waste.

Waste Classification: This compound should be treated as a solid organic chemical waste.

Waste Container: Transfer the waste material into a designated, properly labeled hazardous

waste container. Ensure the container is compatible with the chemical.

Labeling: The waste container must be clearly labeled with the full chemical name ("5,7,8-
Trimethoxyflavanone") and the appropriate hazard warnings (e.g., "Harmful," "Irritant").
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Prohibition:Do not dispose of this chemical down the drain or in the regular trash. Discharge

into the environment must be avoided.[2]

Disposal of Contaminated Materials
Empty Containers: "Empty" containers that held 5,7,8-Trimethoxyflavanone must be

decontaminated before disposal. Triple rinse the container with a suitable organic solvent

(e.g., acetone, ethanol).

Rinsate Collection: Collect the solvent rinsate in a designated hazardous waste container for

liquid organic waste.

Contaminated Labware: Any items heavily contaminated with the compound (e.g., weighing

paper, gloves, wipes) should be placed in the solid hazardous waste container.

Waste Storage and Collection
Storage: Keep all hazardous waste containers securely sealed when not in use. Store them

in a designated satellite accumulation area within the laboratory.

Professional Disposal: Arrange for the collection of the hazardous waste by your institution's

certified chemical waste disposal service.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of 5,7,8-
Trimethoxyflavanone.
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1. Preparation & Assessment

2. Disposal Procedure

3. Final Steps

Start: Disposal of
5,7,8-Trimethoxyflavanone

A. Conduct Risk Assessment
(Review SDS for similar compounds)

B. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

C. Classify Waste
(Solid Organic Chemical Waste)

D. Place in Designated
Hazardous Waste Container

E. Securely Cap and Label Container
(Full chemical name, hazards)

F. Decontaminate Emptied Containers
(Triple rinse with appropriate solvent)

G. Collect Rinsate as
Hazardous Waste

H. Store Waste Container in
Designated Satellite Accumulation Area

End: Await Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5,7,8-Trimethoxyflavanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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